Cas no 1204295-95-3 (1-(1,1-Difluoropropyl)-4-fluorobenzene)

• Product Name: 1-(1,1-Difluoropropyl)-4-fluorobenzene
• CAS No: 1204295-95-3
• MF: C₉H₉F₃
• MW: 174.162973165512
• CID: 4562808
• PubChem ID: 45790984
• Update Time: 2025-10-31

1-(1,1-Difluoropropyl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-Difluoropropyl)-4-fluorobenzene
• CS-0069539
• MFCD14525551
• 1204295-95-3
• FJDUSBNGAGTALL-UHFFFAOYSA-N
• EN300-1613905
• AKOS005258065

• Inchi： 1S/C9H9F3/c1-2-9(11,12)7-3-5-8(10)6-4-7/h3-6H,2H2,1H3
• InChI Key： FJDUSBNGAGTALL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)F)(CC)F

Computed Properties

• Exact Mass: 174.06563477g/mol
• Monoisotopic Mass: 174.06563477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(1,1-Difluoropropyl)-4-fluorobenzene

Professional Introduction to Compound with CAS No 1204295-95-3 and Product Name 1-(1,1-Difluoropropyl)-4-fluorobenzene

The compound with the CAS number 1204295-95-3 and the product name 1-(1,1-Difluoropropyl)-4-fluorobenzene represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural composition, has garnered attention for its potential applications in various scientific domains. The presence of fluorine atoms in both the side chain and the aromatic ring contributes to its distinct chemical properties, making it a subject of intense study among researchers.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The structure of 1-(1,1-Difluoropropyl)-4-fluorobenzene aligns well with this trend, as the fluorine substituents play a crucial role in modulating its pharmacokinetic and pharmacodynamic profiles. This compound has been explored in multiple research avenues, including drug discovery, material science, and agrochemical formulations.

One of the most compelling aspects of 1-(1,1-Difluoropropyl)-4-fluorobenzene is its potential as a building block for more complex molecules. The dual fluorination strategy employed in its synthesis allows for further functionalization, enabling chemists to tailor its properties for specific applications. For instance, researchers have been investigating its utility as an intermediate in the synthesis of novel bioactive agents that target neurological disorders. The fluorine atoms enhance the compound's lipophilicity, facilitating better penetration across biological membranes.

Recent studies have highlighted the compound's role in developing next-generation antiviral agents. The fluoroalkyl side chain imparts stability against enzymatic degradation, making it an ideal candidate for long-acting therapeutic agents. Furthermore, the aromatic ring's electron-withdrawing nature increases the compound's reactivity with biological targets, enhancing its efficacy. These attributes have positioned 1-(1,1-Difluoropropyl)-4-fluorobenzene as a promising candidate for clinical trials in infectious diseases.

The synthesis of 1-(1,1-Difluoropropyl)-4-fluorobenzene involves sophisticated methodologies that showcase the latest advancements in organic chemistry. The introduction of fluorine atoms into complex molecular frameworks is no trivial task and requires precise control over reaction conditions to achieve high yields and purity. Researchers have employed techniques such as electrophilic aromatic substitution and cross-coupling reactions to construct this molecule efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the ingenuity of modern chemical synthesis.

From a material science perspective, 1-(1,1-Difluoropropyl)-4-fluorobenzene has been investigated for its potential use in advanced materials. Its unique electronic properties make it suitable for applications in organic electronics, where it can serve as a precursor for conductive polymers and semiconductors. The presence of fluorine atoms enhances the thermal stability and chemical resistance of these materials, making them more durable under harsh conditions.

The environmental impact of fluorinated compounds is another critical area of consideration. While these compounds offer numerous benefits in terms of performance and efficacy, their persistence in the environment raises concerns about long-term ecological safety. Researchers are actively exploring biodegradable alternatives and sustainable synthetic routes to mitigate these issues. The development of 1-(1,1-Difluoropropyl)-4-fluorobenzene within this framework underscores the industry's commitment to balancing innovation with environmental responsibility.

In conclusion, 1204295-95-3and Product Name: 1-( 11 - Difluoropropyl) - 4 - Fluorobenzene represent a cornerstone in modern chemical research with far-reaching implications across multiple disciplines. Their unique structural features and versatile applications make them indispensable tools for scientists working on cutting-edge solutions to global challenges. As research continues to evolve，the potential uses for these compounds will undoubtedly expand，further solidifying their importance in advancing scientific knowledge and technological innovation.